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Compound of Interest

Compound Name: JMV 449 acetate

Cat. No.: B10825024 Get Quote

For researchers and drug development professionals, the integrity of scientific discovery is

intrinsically linked to a commitment to safety and environmental stewardship. JMV 449 acetate,

a potent neurotensin receptor agonist, requires meticulous handling and adherence to specific

disposal protocols due to its potential health effects and high toxicity to aquatic ecosystems.[1]

This guide provides a comprehensive, step-by-step framework for the safe management and

disposal of JMV 449 acetate waste streams within a laboratory setting.

Immediate Safety and Handling Protocols
Before beginning any work with JMV 449 acetate, it is imperative to understand its hazard

profile. This compound is classified as harmful if swallowed and is very toxic to aquatic life, with

long-lasting environmental effects.[1]

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves.

Eye Protection: Use tightly fitting safety goggles or a face shield.[1]

Lab Coat: A lab coat or other protective clothing is mandatory to prevent skin contact.[1]

In Case of Accidental Release or Exposure:

Spill: Absorb any spills with a non-combustible, inert material (e.g., diatomite, universal

binders).[1] Place the absorbed material into a sealed, labeled container for disposal.
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Ventilate the area and wash the spill site thoroughly after cleanup is complete.

Skin Contact: Immediately rinse the affected area with copious amounts of water. Remove

contaminated clothing.[1]

Eye Contact: Flush eyes for several minutes with running water, holding the eyelids open.

Seek immediate medical attention.[1]

Ingestion: If swallowed, rinse the mouth with water. Call a poison control center or physician

for guidance.[1] Do not induce vomiting.

Step-by-Step Disposal Procedures
The fundamental principle for disposing of JMV 449 acetate is to avoid environmental release.

[1] Under no circumstances should this chemical or its solutions be discharged into drains or

municipal sewer systems.

Step 1: Waste Characterization and Segregation
Proper disposal begins with correct identification. All waste materials that have come into

contact with JMV 449 acetate must be treated as hazardous chemical waste. Segregate waste

into distinct, clearly marked streams:

Liquid Waste: Unused solutions, solvent washes from synthesis or purification, and

contaminated reaction mixtures.

Solid Waste: Expired or unused solid JMV 449 acetate, contaminated consumables (e.g.,

weigh boats, pipette tips, gloves), and spill cleanup materials.

Contaminated Sharps: Needles, syringes, or scalpels used with the compound.

Contaminated Labware: Glassware and equipment requiring decontamination.

Step 2: Containment and Labeling
Containers: Use only designated, leak-proof, and chemically compatible waste containers.
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Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "JMV 449 acetate," and the relevant hazard pictograms (e.g., "Harmful,"

"Environmental Hazard").

Step 3: Protocol for Liquid Waste Management
Collect all liquid waste containing JMV 449 acetate in a dedicated, sealed waste container.

Do not mix with other, incompatible waste streams.

Store the container in a designated secondary containment area away from drains and

sources of ignition.

Step 4: Protocol for Solid Waste Management
Place all solid waste, including contaminated PPE and spill cleanup materials, into a

securely sealed plastic bag or a designated solid waste container.

Ensure the container is robust and properly labeled.

Step 5: Decontamination of Laboratory Equipment
Rinse contaminated glassware and equipment thoroughly with an appropriate solvent (e.g.,

alcohol).[1]

Collect this rinse solvent as hazardous liquid waste.

After the initial solvent rinse, wash the equipment with soap and water.

Step 6: Final Disposal Arrangement
The final and most critical step is to ensure compliant disposal. All waste containing JMV 449
acetate must be transferred to:

Your institution's Environmental Health and Safety (EHS) department.

A licensed hazardous waste disposal contractor.
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Never attempt to dispose of this material through standard laboratory or municipal waste

channels. Always follow your country's and institution's specific regulations for chemical waste.

[1]

Hazard and Potency Data
The following table summarizes key quantitative data for JMV 449 acetate, highlighting its

biological potency and, crucially for disposal, its environmental hazard classification.

Parameter Value / Classification Significance

GHS Hazard Classification
Acute Toxicity, Oral (Category

4)
Harmful if swallowed.[1]

Acute Aquatic Toxicity

(Category 1)
Very toxic to aquatic life.[1]

Chronic Aquatic Toxicity

(Category 1)

Very toxic to aquatic life with

long-lasting effects.[1]

Biological Potency (IC₅₀)
0.15 nM (inhibition of [¹²⁵I]-NT

binding)

Demonstrates high potency as

a neurotensin receptor agonist,

underscoring the need for

careful handling.

Biological Potency (EC₅₀)
1.9 nM (contraction of guinea

pig ileum)

Further confirms high

biological activity at nanomolar

concentrations.

Signaling Pathway of JMV 449 Acetate
As a neurotensin receptor agonist, JMV 449 acetate initiates a cascade of intracellular signals

upon binding to the Neurotensin Receptor 1 (NTS1), a G protein-coupled receptor (GPCR).

The diagram below illustrates the primary signaling pathways activated by this interaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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